![molecular formula C13H18N2 B155002 6-Benzyl-2,6-diazaspiro[3.4]octane CAS No. 135380-28-8](/img/structure/B155002.png)
6-Benzyl-2,6-diazaspiro[3.4]octane
Overview
Description
6-Benzyl-2,6-diazaspiro[3.4]octane is a highly versatile molecule with a range of potential applications in scientific research. It is a unique spirocyclic compound, containing both a benzyl group and a diazaspiro ring. This molecule has a wide range of properties and can be synthesized in a variety of ways. It is an important tool for scientists, as it can be used to study the effects of various compounds on the human body. In
Scientific Research Applications
Synthesis and Structural Analysis
- 6-Benzyl-2,6-diazaspiro[3.4]octane has been synthesized through a (3+2) cycloaddition process. This method yields the compound effectively in multi-gram quantities, highlighting its potential in the design and synthesis of drug surrogates (Wang et al., 2015).
Chemical Properties and Derivatives 2. The compound, along with its derivatives, has been obtained via stereospecific [3+2] 1,3-cycloaddition. These derivatives show different conformations, affecting the positioning of substituents (Chiaroni et al., 2000).
Inhibition Studies 3. Derivatives of this compound have been evaluated for their inhibition properties in mild steel corrosion. These studies utilize electrochemical techniques and quantum chemistry simulations to understand the effectiveness of these compounds as corrosion inhibitors (Chafiq et al., 2020).
Medicinal Chemistry Applications 4. A novel series containing the diazaspiro[3.4]octane structure has been identified as active against various stages of the human malaria parasite, Plasmodium falciparum. These findings suggest potential applications in antimalarial drug development (Le Manach et al., 2021).
Antitubercular Properties 5. Certain derivatives of this compound have shown potent antitubercular properties. This includes a lead compound with a minimal inhibitory concentration of 0.016 μg/mL against Mycobacterium tuberculosis (Lukin et al., 2023).
Safety and Hazards
Safety data for “6-Benzyl-2,6-diazaspiro[3.4]octane” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
It is part of a chemotype that has been found to have potent antitubercular activity , suggesting that it may target components of the Mycobacterium tuberculosis bacterium.
Mode of Action
It is known that nitrofuran carboxamide chemotypes, which this compound is a part of, undergo reduction with the bacterial enzyme machinery and generate reactive intermediates that are lethal to the bacterium itself .
Biochemical Pathways
Given its potential antitubercular activity, it is likely that it interferes with essential biochemical pathways in mycobacterium tuberculosis .
Result of Action
Compounds of a similar nitrofuran carboxamide chemotype have shown potent antitubercular activity, displaying a minimal inhibitory concentration of 0016 μg/mL .
properties
IUPAC Name |
6-benzyl-2,6-diazaspiro[3.4]octane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2/c1-2-4-12(5-3-1)8-15-7-6-13(11-15)9-14-10-13/h1-5,14H,6-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEEPYEXHXJWMAX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC12CNC2)CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10568308 | |
Record name | 6-Benzyl-2,6-diazaspiro[3.4]octane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10568308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
135380-28-8 | |
Record name | 6-Benzyl-2,6-diazaspiro[3.4]octane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10568308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of synthesizing 6-benzyl-2,6-diazaspiro[3.4]octane?
A1: The research article highlights the importance of exploring new chemical entities that can act as surrogates for common drug modules like piperazine and morpholine []. this compound is synthesized as a potential substitute for piperazine. This could be valuable in medicinal chemistry for several reasons:
Q2: How is this compound synthesized?
A2: The article describes an improved synthesis of this compound using a [3+2] cycloaddition reaction []. This method enables the production of multi-gram quantities of the compound with relatively high yields, making it more accessible for further research and development.
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